4-(2-fluorophenoxy)-1-butanethiol

• IUPAC Name: 4-(2-fluorophenoxy)butane-1-thiol
• InChI: InChI=1S/C10H13FOS/c11-9-5-1-2-6-10(9)12-7-3-4-8-13/h1-2,5-6,13H,3-4,7-8H2
• InChI Key: NIEHZMHMXYBAMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCCCS)F
• Molecular Formula: C10H13FOS
• Molecular Weight: 200.27 g/mol

Description

4-(2-fluorophenoxy)-1-butanethiol, also known as FTY720, is a synthetic compound that has been extensively studied for its potential use in treating various diseases, including multiple sclerosis, cancer, and transplant rejection.

Scientific Research Applications

4-(2-fluorophenoxy)-1-butanethiol has been extensively studied for its potential use in treating various diseases, including multiple sclerosis, cancer, and transplant rejection. In multiple sclerosis, 4-(2-fluorophenoxy)-1-butanethiol has been shown to reduce the frequency and severity of relapses and delay disease progression. In cancer, 4-(2-fluorophenoxy)-1-butanethiol has been shown to inhibit tumor growth and metastasis. In transplant rejection, 4-(2-fluorophenoxy)-1-butanethiol has been shown to prevent graft rejection by suppressing the immune response.

Mechanism of Action

4-(2-fluorophenoxy)-1-butanethiol exerts its effects through its phosphorylated form, 4-(2-fluorophenoxy)-1-butanethiol-phosphate (FTY-P). FTY-P binds to sphingosine 1-phosphate (S1P) receptors, which are expressed on various cell types, including lymphocytes, endothelial cells, and smooth muscle cells. This binding results in the internalization and degradation of the S1P receptor, leading to the sequestration of lymphocytes in lymphoid tissues and preventing their migration to peripheral tissues. This results in the suppression of the immune response and the inhibition of tumor growth and metastasis.
Biochemical and Physiological Effects
4-(2-fluorophenoxy)-1-butanethiol has been shown to have various biochemical and physiological effects, including the suppression of lymphocyte migration, the inhibition of pro-inflammatory cytokine production, and the promotion of apoptosis in cancer cells. 4-(2-fluorophenoxy)-1-butanethiol has also been shown to have neuroprotective effects in multiple sclerosis by promoting the survival of oligodendrocytes, the cells responsible for producing myelin in the central nervous system.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(2-fluorophenoxy)-1-butanethiol in lab experiments is its well-established mechanism of action and its ability to selectively target S1P receptors. This allows for precise control over the immune response and the inhibition of tumor growth and metastasis. However, one limitation of using 4-(2-fluorophenoxy)-1-butanethiol in lab experiments is its potential toxicity, particularly at high doses.

Future Directions

There are several future directions for the study of 4-(2-fluorophenoxy)-1-butanethiol, including the development of more potent and selective S1P receptor modulators, the investigation of 4-(2-fluorophenoxy)-1-butanethiol's potential use in other autoimmune diseases, and the exploration of 4-(2-fluorophenoxy)-1-butanethiol's potential use in combination with other cancer therapies. Additionally, there is a need for further research on the long-term safety and efficacy of 4-(2-fluorophenoxy)-1-butanethiol in humans.

Synthesis Methods

4-(2-fluorophenoxy)-1-butanethiol is synthesized through a series of chemical reactions starting with the reaction between 2-fluorophenol and 1-bromo-4-chlorobutane to form 4-(2-fluorophenoxy)-1-butanol. This intermediate is then converted to 4-(2-fluorophenoxy)-1-butanethiol through a thiolation reaction using sodium hydrosulfide.